molecular formula C15H27NOSi B8273056 Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine

Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine

Cat. No. B8273056
M. Wt: 265.47 g/mol
InChI Key: IPBDAKSGKWWXQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine is a useful research compound. Its molecular formula is C15H27NOSi and its molecular weight is 265.47 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Benzyl({2-[(tert-butyldimethylsilyl)oxy]ethyl})amine

Molecular Formula

C15H27NOSi

Molecular Weight

265.47 g/mol

IUPAC Name

N-benzyl-2-[tert-butyl(dimethyl)silyl]oxyethanamine

InChI

InChI=1S/C15H27NOSi/c1-15(2,3)18(4,5)17-12-11-16-13-14-9-7-6-8-10-14/h6-10,16H,11-13H2,1-5H3

InChI Key

IPBDAKSGKWWXQS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCNCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

An N,N-dimethylformamide (40 ml) solution of 2-benzyl-aminoethanol (3 g), tert-butyldimethylsilyl chloride (3.6 g), and imidazole (3.4 g) was stirred at room temperature for 1 hour in a stream of argon air. Water (300 ml) was added to the reaction solution, and the solution was extracted with ethyl acetate. The organic phase was washed with water and saturated brine, dried over sodium sulfate, and filtered. The filtrate was concentrated under reduced pressure, and the resulting residue was dried to obtain the desired compound (5.3 g, quantitative) as a pale yellow oil.
Quantity
40 mL
Type
reactant
Reaction Step One
Name
2-benzyl-aminoethanol
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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